Cas no 162502-44-5 (4-Fluoro-1-methyl-1H-indazol-3-amine)

4-Fluoro-1-methyl-1H-indazol-3-amine is a synthetic organic compound with distinct structural features. This compound exhibits high purity and is suitable for various synthetic applications, particularly in the synthesis of heterocyclic compounds. Its unique substitution pattern enhances its reactivity, making it a valuable intermediate in medicinal chemistry. The compound is available in a form that ensures stability and ease of handling, facilitating efficient chemical transformations.

4-Fluoro-1-methyl-1H-indazol-3-amine structure

162502-44-5 structure

Product Name:4-Fluoro-1-methyl-1H-indazol-3-amine

CAS No:162502-44-5

MF:C₈H₈FN₃

MW:165.167624473572

MDL:MFCD11109397

CID:1055992

PubChem ID:329826205

Update Time:2025-10-16

4-Fluoro-1-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-1-methyl-1H-indazol-3-amine
- 1H-Indazol-3-amine, 4-fluoro-1-methyl-
- 4-Fluoro-1-methyl-1H-indazol-3-ylamine
- 3-AMino-4-fluoro-1-Methylindazole
- 4-fluoro-1-methylindazol-3-amine
- 3-Amino-4-fluoro-1-methyl-1H-indazole
- QKOXHOSIONDOLA-UHFFFAOYSA-N
- 4-fluoro-1-methyl-indazol-3-amine
- SBB087903
- FCH836682
- 3-amino-4-fluoro-1-methyl-indazole
- PC5685
- RP02416
- VI20018
- SY038023
- 162502-44-5
- 3-Amino-4-fluoro-1-methylindazole 98%
- SCHEMBL7850281
- 4-Fluoro-1-methyl-1H-indazol-3-ylamine, AldrichCPR
- MFCD11109397
- A882840
- PS-6723
- DTXSID70570381
- AKOS005258465
- CS-0044238
- W-205903
- MDL： MFCD11109397
- Inchi： 1S/C8H8FN3/c1-12-6-4-2-3-5(9)7(6)8(10)11-12/h2-4H,1H3,(H2,10,11)
- InChI Key： QKOXHOSIONDOLA-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1C(N)=NN2C

Computed Properties

Exact Mass: 165.07000
Monoisotopic Mass: 165.07022543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8
XLogP3: 1.3

Experimental Properties

Boiling Point: 325.2℃ at 760 mmHg
PSA: 43.84000
LogP: 1.87580

4-Fluoro-1-methyl-1H-indazol-3-amine Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：

4-Fluoro-1-methyl-1H-indazol-3-amine Pricemore >>

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TRC	F402493-50mg	4-Fluoro-1-methyl-1H-indazol-3-amine	162502-44-5		50mg	$ 70.00	2022-06-02
TRC	F402493-100mg	4-Fluoro-1-methyl-1H-indazol-3-amine	162502-44-5		100mg	$ 95.00	2022-06-02
TRC	F402493-500mg	4-Fluoro-1-methyl-1H-indazol-3-amine	162502-44-5		500mg	$ 340.00	2022-06-02
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Alichem	A269001716-1g	4-Fluoro-1-methyl-1H-indazol-3-amine	162502-44-5	98%	1g	$292.00	2022-04-02
Alichem	A269001716-5g	4-Fluoro-1-methyl-1H-indazol-3-amine	162502-44-5	98%	5g	$918.75	2022-04-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	TBW0017-5g	4-fluoro-1-methyl-1H-indazol-3-amine	162502-44-5	95%	5g	$578	2023-09-07
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